Cas no 30568-43-5 (2-(2,4,6-Trimethylphenyl)propan-2-amine)

• Product Name: 2-(2,4,6-Trimethylphenyl)propan-2-amine
• CAS No: 30568-43-5
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 5902835
• PubChem ID: 10035155
• Update Time: 2025-10-20

2-(2,4,6-Trimethylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• alpha,alpha,2,4,6-Pentamethylbenzenemethanamine
• EN300-1848413
• DTXSID401279149
• 30568-43-5
• 2-(2,4,6-trimethylphenyl)propan-2-amine
• 2-(2,4,6-Trimethylphenyl)propan-2-amine

• Inchi： 1S/C12H19N/c1-8-6-9(2)11(10(3)7-8)12(4,5)13/h6-7H,13H2,1-5H3
• InChI Key： SXCRUNLUFYPHRM-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4,6-Trimethylphenyl)propan-2-amine

Research Brief on 2-(2,4,6-Trimethylphenyl)propan-2-amine (CAS: 30568-43-5): Recent Advances and Applications

2-(2,4,6-Trimethylphenyl)propan-2-amine (CAS: 30568-43-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, neuropharmacology, and material science. This research brief synthesizes the latest findings related to this compound, highlighting its structural properties, biological activities, and emerging therapeutic potentials.

Structural analysis of 2-(2,4,6-Trimethylphenyl)propan-2-amine reveals a unique steric hindrance due to the trimethylphenyl group, which influences its reactivity and binding affinity. Recent computational and experimental studies have demonstrated its role as a modulator of neurotransmitter receptors, particularly in the context of neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its selective binding to serotonin receptors, suggesting potential applications in treating mood disorders.

In addition to its pharmacological properties, 2-(2,4,6-Trimethylphenyl)propan-2-amine has been investigated for its utility in synthetic chemistry. A recent publication in Organic Letters (2024) detailed its use as a chiral auxiliary in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high yields. This advancement underscores its versatility beyond traditional pharmaceutical applications.

Ongoing research is also exploring the compound's safety profile and pharmacokinetics. Preliminary in vivo studies indicate favorable metabolic stability, though further toxicological assessments are warranted. Collaborative efforts between academic and industrial researchers aim to optimize its derivatives for clinical development, with a focus on minimizing off-target effects.

In conclusion, 2-(2,4,6-Trimethylphenyl)propan-2-amine represents a promising scaffold for multidisciplinary research. Its dual utility in drug discovery and synthetic chemistry positions it as a valuable tool for future innovations. Continued exploration of its mechanisms and applications will likely yield transformative insights in the coming years.